Cas no 531-55-5 (Azure B (Technical Grade))

• Product Name: Azure B (Technical Grade)
• CAS No: 531-55-5
• MF: C₁₅H₁₆ClN₃S
• MW: 305.825640678406
• MDL: MFCD00011935
• CID: 38066
• PubChem ID: 24890740
• Update Time: 2025-04-18

Azure B (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethylamino)-7-(methylamino)phenothiazin-5-ium chloride
• Azure B
• 3-(Dimethylamino)-7-(methylamino)-phenothiazin-5-ium chloride
• AZURE B C.I. NO. 52010
• AZURE I
• AzureBbromide
• dimethyl-[7-(methylamino)phenothiazin-3-ylidene]azanium,chloride
• 3-Methylamino-7-dimethylaminophenazathonium Chloride
• AZUR I
• Azure Ⅰ
• Azure B eosinate
• Azure B, certified, pure
• Azure B,Certified
• AzurI(GieMsa)
• Biological stain
• Methyleneazure
• N,N,N'-Trimethylthionin
• Trimethylthionine chloride
• N,N,N′-Trimethylthionin
• C.I. 52010
• 3-Methylamino-7-dimethylaminophenothiazin-5-ium chloride
• Methylene azure B
• Methylene Azure (VAN)
• Modr Kresylova BB [Czech]
• 7C8BEL8WQV
• 3-Methylamino-7-dimethylaminophenzathonium chloride
• 3-(Dimethylamino)-7-(methylimino)-3H-phenothiazine hydrochloride
• 3-(Dimethylamino)-7-(methylamino)-phenothiazin-5-ium ch
• N,N,N' Trimethylthionin
• NSC-9598
• NSC9598
• UNII-7C8BEL8WQV
• AKOS005287416
• BDBM50055938
• N-methyl-N-(7-(methylamino)-3H-phenothiazin-3-ylidene)methanaminium chloride
• SCHEMBL1814421
• Azure b, tech grade
• AzureB
• AZUR B
• DTXSID7040158
• METHYLENE BLUE IMPURITY A
• Azzurro B
• CCRIS 9314
• Azure B, prepared by direct synthesis
• EINECS 208-511-2
• 1231958-32-9
• Phenothiazin-5-ium, 3-(dimethylamino)-7-(methylamino)-, chloride
• AMY22372
• 7-(dimethylamino)-3-(methylimino)-3H-phenothiazine hydrochloride
• A-9990
• DNDJEIWCTMMZBX-UHFFFAOYSA-N
• AZURE B [MI]
• 531-55-5
• AZURE B [USP-RS]
• CS-0009900
• Q4058459
• Phenothiazin-5-ium,3-(dimethylamino)-7-(methylamino)-, chloride (1:1)
• Azure B (C.I. 52010)
• CHEMBL1817784
• WLN: T C666 BS EY INJ EUN1 MN1&1 &GH
• n-methyl-n-[7-(methylamino)-3h-phenothiazin-3-ylidene]methanaminium chloride
• Methylene Azure
• AKOS016011170
• azure-b
• CHEMBL3330736
• DTXSID40944111
• CHEBI:87639
• N,N-Dimethyl-7-(methylamino)-3H-phenothiazin-3-iminium chloride
• METHYLTHIONINIUM CHLORIDE HYDRATE IMPURITY A [EP IMPURITY]
• 3-(Dimethylamino)-7-(methylamino)phenothiazin-5-ium chloride (1:1)
• dimethyl-[7-(methylamino)phenothiazin-3-ylidene]azanium;chloride
• MFCD00011935
• 3H-Phenothiazine, 3-(dimethylamino)-7-(methylimino)-, hydrochloride
• Azure B, United States Pharmacopeia (USP) Reference Standard
• FT-0622539
• NSC 9598
• SCHEMBL41927
• Azure B (chloride)
• TRIMETHYLDIAMINOPHENAZATHONIUM CHLORIDE
• Azure B chlorideAzure B chloride
• A870807
• N-methyl-N-(7-(methylamino)-3H-phenothiazin-3-ylidene)methanaminiumchloride
• NS00019822
• 7-(dimethylamino)-3-(methylamino)phenothiazin-5-ium chloride
• Azure B (Technical Grade)
• HY-D0004
• 3H-Phenothiazine, hydrochloride
• KFZNPGQYVZZSNV-UHFFFAOYSA-M
• WLN: T C666 BN ISJ FN1&1 LM1 &G &12/26
• Modr Kresylova BB
• Azure B, certified by the Biological Stain Commission
• G83984
• DA-78622
• N,N-dimethyl-7-(methylamino)phenothiazin-3-iminium chloride
• Trimethylthionine chloride; Methyleneazure; Azure I
• Phenothiazin-5-ium, 3-(dimethylamino)-7-(methylamino)-, chloride (8CI)(9CI)
• METHYLTHIONINIUM CHLORIDE HYDRATE IMPURITY A (EP IMPURITY)
• DTXCID5020158
• Phenothiazin-5-ium, 3-(dimethylamino)-7-(methylamino)-, chloride (8CI)
• AZURE B (USP-RS)
• FA52678
• 208-511-2

• MDL： MFCD00011935
• Inchi： 1S/C15H15N3S.ClH/c1-16-10-4-6-12-14(8-10)19-15-9-11(18(2)3)5-7-13(15)17-12;/h4-9H,1-3H3;1H
• InChI Key： DNDJEIWCTMMZBX-UHFFFAOYSA-N
• SMILES： [Cl-].S1C2C=C(C=CC=2N=C2C=C/C(/C=C12)=[N+](/C)\C)NC
• BRN： 3922630

Computed Properties

• Exact Mass: 305.07500
• Monoisotopic Mass: 305.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 498
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.7

Experimental Properties

• Color/Form: Green shiny crystals or dark green powder.
• Density: 1.1060
• Melting Point: 205-210 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: soluble1mg/mL
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 56.17000
• LogP: -0.44840
• Solubility: Soluble in water as blue solution, slightly soluble in ethanol as reddish brown fluorescence.
• Merck: 14,6058
• Color index: 52010
• λmax: 648–655 nm
• Sensitiveness: Sensitive to humidity

Azure B (Technical Grade) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：SO5550000
• Safety Term：S22;S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines
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• Material Chemicals Colorants and Pigments